![molecular formula C22H23N3O5S2 B284380 2-(3-allyl-2-{[(4-methylphenyl)sulfonyl]imino}-4-oxo-1,3-thiazolidin-5-yl)-N-(3-methoxyphenyl)acetamide](/img/structure/B284380.png)
2-(3-allyl-2-{[(4-methylphenyl)sulfonyl]imino}-4-oxo-1,3-thiazolidin-5-yl)-N-(3-methoxyphenyl)acetamide
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Overview
Description
2-(3-allyl-2-{[(4-methylphenyl)sulfonyl]imino}-4-oxo-1,3-thiazolidin-5-yl)-N-(3-methoxyphenyl)acetamide, also known as AMPP, is a thiazolidinedione derivative that has shown potential in various scientific research applications. This compound is synthesized through a multistep reaction process, and its mechanism of action involves the activation of peroxisome proliferator-activated receptor gamma (PPARγ).
Mechanism of Action
The mechanism of action of 2-(3-allyl-2-{[(4-methylphenyl)sulfonyl]imino}-4-oxo-1,3-thiazolidin-5-yl)-N-(3-methoxyphenyl)acetamide involves the activation of PPARγ. PPARγ is a transcription factor that plays a crucial role in the regulation of glucose and lipid metabolism. Activation of PPARγ leads to the upregulation of genes involved in glucose uptake and utilization, lipid metabolism, and adipogenesis. This, in turn, leads to improved insulin sensitivity and glucose uptake in adipocytes and skeletal muscle cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can improve insulin sensitivity and glucose uptake in adipocytes and skeletal muscle cells. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells. In vivo studies have shown that this compound can improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(3-allyl-2-{[(4-methylphenyl)sulfonyl]imino}-4-oxo-1,3-thiazolidin-5-yl)-N-(3-methoxyphenyl)acetamide in lab experiments is its potential as an antidiabetic agent. Its ability to improve insulin sensitivity and glucose uptake in adipocytes and skeletal muscle cells makes it a promising candidate for the treatment of type 2 diabetes. Additionally, its potential as a cancer treatment makes it a valuable tool for cancer research. However, one of the limitations of using this compound in lab experiments is its low yield, which can make it difficult to obtain large quantities of the compound for research purposes.
Future Directions
There are several future directions for research on 2-(3-allyl-2-{[(4-methylphenyl)sulfonyl]imino}-4-oxo-1,3-thiazolidin-5-yl)-N-(3-methoxyphenyl)acetamide. One area of research is the development of more efficient synthesis methods to increase the yield of the compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential as an antidiabetic and anticancer agent. Finally, research is needed to determine the safety and efficacy of this compound in human clinical trials.
Synthesis Methods
The synthesis of 2-(3-allyl-2-{[(4-methylphenyl)sulfonyl]imino}-4-oxo-1,3-thiazolidin-5-yl)-N-(3-methoxyphenyl)acetamide involves a multistep reaction process, starting with the reaction of 4-methylbenzenesulfonyl chloride with thiosemicarbazide to form 4-methylbenzenesulfonylthiosemicarbazide. This intermediate is then reacted with ethyl acetoacetate and allyl bromide to form the allyl derivative. The final product is obtained through the reaction of the allyl derivative with 3-methoxyphenylacetic acid and triethylamine. The yield of this compound obtained through this method is approximately 50%.
Scientific Research Applications
2-(3-allyl-2-{[(4-methylphenyl)sulfonyl]imino}-4-oxo-1,3-thiazolidin-5-yl)-N-(3-methoxyphenyl)acetamide has been extensively studied for its potential in various scientific research applications. One of the most significant areas of research is its potential as an antidiabetic agent. Studies have shown that this compound can improve insulin sensitivity and glucose uptake in adipocytes and skeletal muscle cells, making it a promising candidate for the treatment of type 2 diabetes. Additionally, this compound has shown potential in the treatment of cancer, as it can inhibit the growth and proliferation of cancer cells.
Properties
Molecular Formula |
C22H23N3O5S2 |
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Molecular Weight |
473.6 g/mol |
IUPAC Name |
N-(3-methoxyphenyl)-2-[2-(4-methylphenyl)sulfonylimino-4-oxo-3-prop-2-enyl-1,3-thiazolidin-5-yl]acetamide |
InChI |
InChI=1S/C22H23N3O5S2/c1-4-12-25-21(27)19(14-20(26)23-16-6-5-7-17(13-16)30-3)31-22(25)24-32(28,29)18-10-8-15(2)9-11-18/h4-11,13,19H,1,12,14H2,2-3H3,(H,23,26) |
InChI Key |
XJPMWQWOASKCFU-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N=C2N(C(=O)C(S2)CC(=O)NC3=CC(=CC=C3)OC)CC=C |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N=C2N(C(=O)C(S2)CC(=O)NC3=CC(=CC=C3)OC)CC=C |
Origin of Product |
United States |
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